Cas no 2138436-69-6 (Methanone, [3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl](1-methylcyclopropyl)-)
Methanone, [3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl](1-methylcyclopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, [3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl](1-methylcyclopropyl)-
-
- Inchi: 1S/C10H18N2O2/c1-9(2-3-9)8(13)12-5-4-10(14,6-11)7-12/h14H,2-7,11H2,1H3
- InChI Key: AIUUJEITIPRHEX-UHFFFAOYSA-N
- SMILES: C(N1CCC(CN)(O)C1)(C1(C)CC1)=O
Methanone, [3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl](1-methylcyclopropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-767465-0.05g |
3-(aminomethyl)-1-(1-methylcyclopropanecarbonyl)pyrrolidin-3-ol |
2138436-69-6 | 95% | 0.05g |
$1068.0 | 2024-05-22 | |
| Enamine | EN300-767465-0.1g |
3-(aminomethyl)-1-(1-methylcyclopropanecarbonyl)pyrrolidin-3-ol |
2138436-69-6 | 95% | 0.1g |
$1119.0 | 2024-05-22 | |
| Enamine | EN300-767465-0.25g |
3-(aminomethyl)-1-(1-methylcyclopropanecarbonyl)pyrrolidin-3-ol |
2138436-69-6 | 95% | 0.25g |
$1170.0 | 2024-05-22 | |
| Enamine | EN300-767465-0.5g |
3-(aminomethyl)-1-(1-methylcyclopropanecarbonyl)pyrrolidin-3-ol |
2138436-69-6 | 95% | 0.5g |
$1221.0 | 2024-05-22 | |
| Enamine | EN300-767465-1.0g |
3-(aminomethyl)-1-(1-methylcyclopropanecarbonyl)pyrrolidin-3-ol |
2138436-69-6 | 95% | 1.0g |
$1272.0 | 2024-05-22 | |
| Enamine | EN300-767465-2.5g |
3-(aminomethyl)-1-(1-methylcyclopropanecarbonyl)pyrrolidin-3-ol |
2138436-69-6 | 95% | 2.5g |
$2492.0 | 2024-05-22 | |
| Enamine | EN300-767465-5.0g |
3-(aminomethyl)-1-(1-methylcyclopropanecarbonyl)pyrrolidin-3-ol |
2138436-69-6 | 95% | 5.0g |
$3687.0 | 2024-05-22 | |
| Enamine | EN300-767465-10.0g |
3-(aminomethyl)-1-(1-methylcyclopropanecarbonyl)pyrrolidin-3-ol |
2138436-69-6 | 95% | 10.0g |
$5467.0 | 2024-05-22 |
Methanone, [3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl](1-methylcyclopropyl)- Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Methanone, [3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl](1-methylcyclopropyl)-
Introduction to Methanone, [3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl](1-methylcyclopropyl)- (CAS No. 2138436-69-6)
Methanone, specifically the compound identified by the chemical name 3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl](1-methylcyclopropyl)- and its CAS number CAS No. 2138436-69-6, represents a fascinating subject of study within the realm of organic chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various scientific and industrial domains.
The molecular framework of this methanone derivative is notable for its complex arrangement of functional groups. The presence of both aminomethyl and hydroxy substituents on the pyrrolidinyl ring, coupled with the unique 1-methylcyclopropyl moiety, suggests a high degree of reactivity and versatility. Such structural features are often exploited in the design of novel compounds aimed at modulating biological pathways.
In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those incorporating nitrogen-containing rings such as pyrrolidines. The compound in question falls within this category, and preliminary studies have hinted at its potential as a scaffold for developing new therapeutic agents. The aminomethyl group, for instance, can serve as a point of attachment for various pharmacophores, enhancing the compound's ability to interact with biological targets.
The hydroxy functionality is another key feature that contributes to the compound's chemical behavior. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, a critical interaction in many biological processes. This property makes the compound a promising candidate for drug development, particularly in areas where precise molecular interactions are required.
The incorporation of the 1-methylcyclopropyl group adds an additional layer of complexity to the molecule. This substituent can influence both the electronic and steric properties of the compound, potentially affecting its solubility, bioavailability, and overall pharmacological activity. The cyclopropyl ring, being a small and rigid structure, can act as a spatial constraint that directs the orientation of other functional groups, thereby fine-tuning the compound's interactions with biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules with greater accuracy. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can gain insights into how this methanone derivative might behave in different environments. These computational studies have been instrumental in identifying potential lead compounds for further experimental validation.
In vitro studies have begun to explore the biological activity of Methanone, [3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl](1-methylcyclopropyl)-. Initial results suggest that this compound exhibits moderate activity against certain enzymatic targets, making it a promising candidate for further investigation. The exact mechanisms by which it exerts its effects are still under investigation, but these early findings are encouraging for future drug development efforts.
The synthesis of this compound presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing such complexities. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks with high precision. These advancements have not only facilitated the preparation of Methanone derivatives but also opened up new avenues for exploring their potential applications.
The field of medicinal chemistry is constantly evolving, with new discoveries being made at a rapid pace. The study of Methanone derivatives like this one is part of a broader effort to develop novel therapeutic agents that address unmet medical needs. By understanding the structural features that contribute to biological activity, researchers can design molecules with improved efficacy and reduced side effects.
The role of natural products as inspiration for drug discovery cannot be overstated. Many bioactive compounds have been isolated from plants and microorganisms, and their structures have served as templates for designing synthetic analogs. While this particular methanone derivative may not be derived directly from a natural source, its structural motifs echo those found in many natural products known for their pharmacological properties.
The development of new analytical techniques has also been crucial in studying compounds like Methanone. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are just a few examples of tools that provide detailed information about molecular structure and composition. These techniques have enabled researchers to confirm the identity of synthesized compounds and understand their interactions at a molecular level.
In conclusion, Methanone, [3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl](1-methylcyclopropyl)- (CAS No. 2138436-69-6) represents a promising area of research within pharmaceutical chemistry. Its complex structure and unique functional groups make it an intriguing candidate for further exploration into potential therapeutic applications. As our understanding of molecular interactions continues to grow, compounds like this one hold great promise for contributing to advancements in medicine.
2138436-69-6 (Methanone, [3-(aminomethyl)-3-hydroxy-1-pyrrolidinyl](1-methylcyclopropyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)